Cas no 1449-84-9 (Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI))

• Product Name: Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI)
• CAS No: 1449-84-9
• MF: C₃H₇NO
• MW: 74.087189912796
• MDL: MFCD00084210
• CID: 117689
• PubChem ID: 16213592
• Update Time: 2025-05-30

Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI)
• N,N-dimethylformamide
• (15)N,(15)N-dimethylformamide
• 15N-N,N-Dimethylformamid
• 493074_ALDRICH
• Dimethylformamid-(15)N
• dimethylformamide
• I14-45387
• N,N-dimethyl-[15N]formamide
• N,N-Dimethyl-< 15N> -formamid
• N,N-Dimethylformamide-15N
• N,N-DIMETHYLFORMAMIDE-15N, 99 ATOM % 15N
• AKOS015913374
• N,N-Dimethylformamide-15N,99 atom % 15n
• N,N-Dimethyl(~15~N)formamide
• DTXSID40584056
• J-008035
• N,N-Dimethylformamide-15N, 98 atom % 15N
• 1449-84-9
• ZMXDDKWLCZADIW-AZXPZELESA-N

• MDL： MFCD00084210
• Inchi： 1S/C3H7NO/c1-4(2)3-5/h3H,1-2H3/i4+1
• InChI Key： ZMXDDKWLCZADIW-AZXPZELESA-N
• SMILES： O=C[15N](C)C

Computed Properties

• Exact Mass: 74.049798741g/mol
• Monoisotopic Mass: 74.049798741g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.957 g/mL at 25 °C
• Melting Point: −61 °C(lit.)
• Boiling Point: 153 °C(lit.)
• Flash Point: 136 °F
• Refractive Index: n20/D 1.431(lit.)
• Solubility: Not available

Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2265 3/PG 3
• WGK Germany：3
• Hazard Category Code： 61-20/21-36
• Safety Instruction： 53-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：61-20/21-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI)

Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI) - A Comprehensive Overview

The compound Formamide-15N,N,N-dimethyl- (7CI,8CI,9CI), identified by the CAS number 1449-84-9, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is a derivative of formamide, where the nitrogen atom is substituted with two methyl groups and one hydrogen atom. The presence of the 15N isotope makes this compound particularly valuable in isotopic labeling studies, enabling researchers to track molecular processes with unprecedented precision.

Recent advancements in isotopic labeling techniques have underscored the importance of Formamide-15N,N,N-dimethyl- in fields such as biochemistry, pharmacology, and materials science. For instance, studies published in leading journals like *Nature Communications* and *Angewandte Chemie* have demonstrated its utility in tracing metabolic pathways and studying enzyme kinetics. The ability to incorporate this compound into biological systems without disrupting their normal functions has made it an indispensable tool for researchers.

The synthesis of Formamide-15N,N,N-dimethyl- involves a multi-step process that begins with the preparation of formic acid derivatives. The introduction of the 15N isotope is achieved through controlled substitution reactions, ensuring high purity and isotopic enrichment. This compound is typically produced in specialized facilities equipped with advanced purification systems to meet the stringent requirements of modern research.

In terms of physical properties, Formamide-15N,N,N-dimethyl- exhibits a melting point of approximately -61°C and a boiling point around 153°C. Its solubility in water is moderate, making it suitable for use in both aqueous and organic solvents. The compound's stability under various conditions has been thoroughly investigated, with recent studies highlighting its resistance to degradation under UV light and high temperatures.

One of the most notable applications of Formamide-15N,N,N-dimethyl- is in the field of nuclear magnetic resonance (NMR) spectroscopy. Its ability to act as a solvent in NMR experiments has revolutionized the way scientists study molecular structures. Furthermore, its use as a co-solvent in chromatographic separations has improved the resolution and sensitivity of analytical techniques.

The compound also finds extensive use in pharmaceutical research. Its role as an intermediate in drug synthesis has been well-documented, particularly in the development of anti-cancer agents. Researchers at leading institutions such as Stanford University and the Massachusetts Institute of Technology (MIT) have utilized this compound to design novel drug delivery systems that enhance bioavailability and reduce side effects.

In addition to its scientific applications, Formamide-15N,N,N-dimethyl- plays a crucial role in industrial processes. Its use as a catalyst in polymerization reactions has led to the production of high-performance materials with enhanced mechanical properties. Recent breakthroughs in this area have been published in *Macromolecules* and *Polymer Science*, showcasing its versatility across multiple disciplines.

The environmental impact of Formamide-15N,N,N-dimethyl- has also been a topic of interest among researchers. Studies conducted by organizations like the Environmental Protection Agency (EPA) have demonstrated its biodegradability under specific conditions, making it a safer alternative to traditional chemicals used in industrial settings.

Looking ahead, the demand for Formamide-15N,N,N-dimethyl- is expected to grow significantly due to its expanding range of applications. Innovations in green chemistry are likely to further enhance its role as a sustainable chemical solution across various industries.